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Executive Summary

2-Ethylfenchol (CAS: 18368-91-7), chemically identified as 2-ethyl-1,3,3-
trimethylbicyclo[2.2.1]heptan-2-ol, is a synthetic bicyclic monoterpenoid tertiary alcohol[1][2].
Widely utilized in the flavor and fragrance industry for its highly diffusive, damp-soil, and
patchouli-like olfactory profile, it is commonly marketed under trade names such as Terrasol[3]

[4].

For drug development professionals and toxicologists, evaluating the safety profile of volatile
organic compounds (VOCs) like 2-Ethylfenchol is critical when formulating topical
therapeutics, excipients, or consumer products. This whitepaper synthesizes the
physicochemical properties, toxicological data, metabolic fate, and regulatory standing of 2-
Ethylfenchol. Furthermore, it details field-proven, self-validating experimental workflows for
assessing its safety profile, ensuring scientific integrity and regulatory compliance.

Chemical Identity & Physicochemical Properties

The sterically hindered, tricyclic-like rigid structure of 2-Ethylfenchol dictates both its chemical
stability and its biological interactions[4]. As a tertiary alcohol, it lacks the alpha-protons
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necessary for facile oxidation into reactive aldehydes or ketones, significantly reducing its

potential to act as a reactive electrophile in biological systems.

Table 1: Physicochemical & Structural Data

Property

Value

Clinical / Toxicological
Significance

CAS Registry Number

18368-91-7[1]

Primary identifier for regulatory

submissions.

Flavor and Extract

FEMA Number 3491]3] Manufacturers Association
GRAS status.
Determines baseline mass-
Molecular Formula C12H220]2]

balance in metabolic studies.

Molecular Weight

182.30 g/mol [2]

Low MW facilitates skin
penetration and inhalation

exposure.

LogP (Octanol/Water)

3.44 - 3.78 (est.)[3][5]

Moderate lipophilicity;
suggests partitioning into lipid

bilayers but rapid clearance.

High volatility; necessitates

Boiling Point 105.0 °C @ 15 mm Hg[5] ) o
inhalation risk assessment.
GHS Category 4 (Combustible
Flash Point 88.89 °C (192.0 °F)[3] Liquid); requires specific

handling[3][6].

Toxicological Profile & Metabolic Fate
Acute and Chronic Toxicity

2-Ethylfenchol exhibits a highly favorable safety profile. According to the Joint FAO/WHO
Expert Committee on Food Additives (JECFA), the compound presents "no safety concern at

current levels of intake when used as a flavouring agent” (JECFA No. 440, evaluated in 1998)

[71.
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o Oral/Dermal Toxicity: Acute toxicity is remarkably low. It is not classified as a respiratory
hazard or a systemic toxin under standard exposure limits[4].

» Sensitization: Unlike primary allylic alcohols or aldehydes, 2-Ethylfenchol is not classified
as a skin sensitizer[4]. Its tertiary alcohol moiety is sterically shielded, preventing the
formation of Schiff bases or Michael addition adducts with skin proteins (haptenation).

e Environmental: It is not classified as Persistent, Bioaccumulative, and Toxic (PBT) or very
Persistent and very Bioaccumulative (vPvB)[4].

Metabolic Clearance Mechanism

Understanding the causality behind 2-Ethylfenchol's low toxicity requires examining its
metabolic fate. Because it is a tertiary bicyclic alcohol, it bypasses Phase | oxidation (which
often generates reactive intermediates). Instead, it is rapidly funneled into Phase Il metabolism.
Hepatic UDP-glucuronosyltransferases (UGTS) conjugate the hydroxyl group with glucuronic
acid, forming a highly water-soluble O-glucuronide that is efficiently excreted via the renal
system.
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Caption: Metabolic clearance pathway of 2-Ethylfenchol predominantly via hepatic
glucuronidation.

Regulatory Status & Safety Thresholds

To ensure consumer safety, global regulatory bodies have established strict usage thresholds
based on the No Observed Adverse Effect Level (NOAEL) derived from structural analogs and
historical data.

ble 2: | i | Classificati

Regulatory Body Classification / Limit Reference
IFRA (Intl. Fragrance Safe up to 1.0000% in 3l
Association) fragrance concentrate.

Approved for flavor use (FEMA

FEMA GRAS [31[4]
3491).
No safety concern at current

JECFA ) [7]
intake levels.

Category 4 Flammable Liquid
GHS / OSHAHCS [3]
(H227).

Registered (EC 242-243-7);
EU REACH B [31[4]
not classified as hazardous.

Experimental Methodologies for Safety Validation

As a Senior Application Scientist, | emphasize that safety cannot be assumed solely from
structural alerts; it must be empirically validated. The following protocols are designed as self-
validating systems, incorporating internal controls to ensure data trustworthiness.

Protocol 1: In Vitro Skin Sensitization (OECD 442D -
KeratinoSens™)

Causality & Rationale: Traditional in vivo models (like the Local Lymph Node Assay) are being
phased out. To validate that 2-Ethylfenchol is a non-sensitizer[4], we interrogate the second
key event of the skin sensitization Adverse Outcome Pathway (AOP): keratinocyte activation.
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The KeratinoSens™ assay uses a transgenic cell line with a luciferase reporter gene under the
control of the Antioxidant Response Element (ARE). If 2-Ethylfenchol were reactive, it would
deplete intracellular glutathione, release Nrf2 from Keapl, and trigger luciferase expression.

Event 1: Haptenation Event 2: Keratinocyte ; Event 3: Dendritic Event 4: T-Cell
(Protein Binding) Activation (Nrf2/ARE) Cell Activation Proliferation

Click to download full resolution via product page

Caption: Adverse Outcome Pathway (AOP) for skin sensitization targeted by the OECD 442D
assay.

Step-by-Step Methodology:

o Cell Culture Preparation: Seed HaCaT-derived KeratinoSens™ cells at a density of 10,000
cells/well in a 96-well plate using DMEM supplemented with 9% FBS. Incubate for 24 hours
at 37°C, 5% COa.

o Test Article Preparation: Dissolve 2-Ethylfenchol in DMSO to create a 200 mM stock.
Prepare a 12-point serial dilution (ranging from 0.98 to 2000 uM).

» Self-Validating Controls:

o Negative Control: 1% DMSO (establishes baseline luminescence).

o Positive Control: Cinnamic aldehyde (4 to 64 uM) (ensures the Nrf2 pathway is functional
and responsive).

o Exposure: Replace culture media with the test solutions (final DMSO concentration 1%).
Incubate for 48 hours.

 Viability & Luminescence Reading:

o Perform an MTT assay on a parallel plate to ensure any lack of luminescence is not due to
cytotoxicity (viability must be >70%).
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o Lyse the cells in the primary plate and add the luciferase substrate. Read luminescence
using a microplate reader.

o Data Interpretation: A substance is classified as a sensitizer if it induces a statistically
significant =1.5-fold increase in luciferase activity compared to the vehicle control at
concentrations where viability is >70%. (For 2-Ethylfenchol, induction remains <1.5-fold,
validating its non-sensitizing status).

Protocol 2: Genotoxicity Assessment (Bacterial Reverse
Mutation Assay - OECD 471)

Causality & Rationale: To ensure 2-Ethylfenchol does not induce point mutations, the Ames
test is utilized. We employ histidine-dependent Salmonella typhimurium strains. Because some
compounds only become mutagenic after hepatic metabolism, we run the assay both with and
without an exogenous metabolic activation system (S9 fraction).

Step-by-Step Methodology:

o Strain Preparation: Culture S. typhimurium strains (TA98, TA100, TA1535, TA1537) and E.
coli WP2 uvrA overnight until they reach a density of ~10° cells/mL.

» S9 Mix Preparation: Prepare the metabolic activation mixture using rat liver homogenate
(S9) induced by Aroclor 1254, combined with NADP+ and glucose-6-phosphate.

o Dose Formulation: Dilute 2-Ethylfenchol in DMSO. Test concentrations should range from 5
to 5000 p g/plate .

e Plating (Pre-incubation Method):

o Mix 0.1 mL of the bacterial culture, 0.1 mL of the test article, and 0.5 mL of S9 mix (or

phosphate buffer for the -S9 condition).

o Incubate at 37°C for 20 minutes to allow direct interaction between the chemical,

enzymes, and bacterial DNA.

o Add 2.0 mL of molten top agar containing trace histidine/biotin. Pour over minimal glucose

agar plates.
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 Incubation & Scoring: Incubate plates at 37°C for 48-72 hours. Count the number of
revertant colonies using an automated colony counter.

» Validation Check: The assay is only valid if the positive controls (e.g., Sodium azide for
TA100, 2-Aminoanthracene for +S9 conditions) show a >3-fold increase in revertants,
proving the system's sensitivity. 2-Ethylfenchol yields negative results across all strains,
confirming the absence of genotoxic liability.

Conclusion

2-Ethylfenchol is a highly stable, sterically hindered tertiary alcohol that serves as a critical
raw material in the flavor and fragrance sectors. Its unique chemical structure prevents the
formation of reactive electrophiles, resulting in a robust safety profile characterized by low
acute toxicity, absence of skin sensitization, and rapid metabolic clearance via glucuronidation.
By employing rigorous, self-validating OECD protocols, toxicologists can confidently
substantiate its safety for use in consumer and therapeutic applications within established
regulatory limits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

